Cas no 157501-12-7 (Hexadecanoic acid, 3,7,11-trimethyl-2,6,10-dodecatrien-1-yl ester)

• Product Name: Hexadecanoic acid, 3,7,11-trimethyl-2,6,10-dodecatrien-1-yl ester
• CAS No: 157501-12-7
• MF: C₃₁H₅₆O₂
• MW: 460.775150299072
• CID: 2779759
• PubChem ID: 11305728
• Update Time: 2025-04-21

Hexadecanoic acid, 3,7,11-trimethyl-2,6,10-dodecatrien-1-yl ester Chemical and Physical Properties

Names and Identifiers

• 157501-12-7
• farnesyl palmitate
• Hexadecanoic acid, 3,7,11-trimethyl-2,6,10-dodecatrienyl ester
• SCHEMBL13701576
• [(2E,6E)-3,7,11-trimethyldodeca-2,6,10-trienyl] Hexadecanoate
• 3,7,11-trimethyldodeca-2,6,10-trien-1-yl palmitate
• JXOGISMTOCGSHX-GDHXXOHCSA-N
• Hexadecanoic acid, 3,7,11-trimethyl-2,6,10-dodecatrien-1-yl ester

• Inchi： 1S/C31H56O2/c1-6-7-8-9-10-11-12-13-14-15-16-17-18-25-31(32)33-27-26-30(5)24-20-23-29(4)22-19-21-28(2)3/h21,23,26H,6-20,22,24-25,27H2,1-5H3/b29-23+,30-26+
• InChI Key： JXOGISMTOCGSHX-GDHXXOHCSA-N
• SMILES： O(C/C=C(\C)/CC/C=C(\C)/CC/C=C(\C)/C)C(CCCCCCCCCCCCCCC)=O

Computed Properties

• Exact Mass: 460.42803102Da
• Monoisotopic Mass: 460.42803102Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 33
• Rotatable Bond Count: 23
• Complexity: 549
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• XLogP3: 12.7
• Topological Polar Surface Area: 26.3Ų